1. Home
  2. Product
  3. Main Products
  4. Benzyl (8S,8aR)-6-amino-5,7,7-tricyano-8-[4-(trifluoromethoxy)phenyl]-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Benzyl (8S,8aR)-6-amino-5,7,7-tricyano-8-[4-(trifluoromethoxy)phenyl]-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate Benzyl (8S,8aR)-6-amino-5,7,7-tricyano-8-[4-(trifluoromethoxy)phenyl]-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Brand Name: Vulcanchem
CAS No.: 494792-87-9
VCID: VC0460026
InChI: InChI=1S/C27H20F3N5O3/c28-27(29,30)38-19-8-6-18(7-9-19)23-22-13-35(25(36)37-14-17-4-2-1-3-5-17)11-10-20(22)21(12-31)24(34)26(23,15-32)16-33/h1-10,22-23H,11,13-14,34H2/t22-,23+/m0/s1
SMILES: C1C=C2C(CN1C(=O)OCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CC=C(C=C4)OC(F)(F)F
Molecular Formula: C27H20F3N5O3
Molecular Weight: 519.5g/mol

Benzyl (8S,8aR)-6-amino-5,7,7-tricyano-8-[4-(trifluoromethoxy)phenyl]-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate

CAS No.: 494792-87-9

Main Products

VCID: VC0460026

Molecular Formula: C27H20F3N5O3

Molecular Weight: 519.5g/mol

Benzyl (8S,8aR)-6-amino-5,7,7-tricyano-8-[4-(trifluoromethoxy)phenyl]-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate - 494792-87-9

CAS No. 494792-87-9
Product Name Benzyl (8S,8aR)-6-amino-5,7,7-tricyano-8-[4-(trifluoromethoxy)phenyl]-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Molecular Formula C27H20F3N5O3
Molecular Weight 519.5g/mol
IUPAC Name benzyl (8S,8aR)-6-amino-5,7,7-tricyano-8-[4-(trifluoromethoxy)phenyl]-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Standard InChI InChI=1S/C27H20F3N5O3/c28-27(29,30)38-19-8-6-18(7-9-19)23-22-13-35(25(36)37-14-17-4-2-1-3-5-17)11-10-20(22)21(12-31)24(34)26(23,15-32)16-33/h1-10,22-23H,11,13-14,34H2/t22-,23+/m0/s1
Standard InChIKey DWJASUIPYPDUKM-XZOQPEGZSA-N
Isomeric SMILES C1C=C2[C@H](CN1C(=O)OCC3=CC=CC=C3)[C@H](C(C(=C2C#N)N)(C#N)C#N)C4=CC=C(C=C4)OC(F)(F)F
SMILES C1C=C2C(CN1C(=O)OCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CC=C(C=C4)OC(F)(F)F
Canonical SMILES C1C=C2C(CN1C(=O)OCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CC=C(C=C4)OC(F)(F)F
PubChem Compound 6547720
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19